N-(2-(2-fluorophenyl)-2-methoxypropyl)-2-(thiophen-3-yl)acetamide

• IUPAC Name: N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-thiophen-3-ylacetamide
• InChI: InChI=1S/C16H18FNO2S/c1-16(20-2,13-5-3-4-6-14(13)17)11-18-15(19)9-12-7-8-21-10-12/h3-8,10H,9,11H2,1-2H3,(H,18,19)
• InChI Key: BYHRYBXLNHPTLR-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CC1=CSC=C1)(C2=CC=CC=C2F)OC
• Molecular Formula: C16H18FNO2S
• Molecular Weight: 307.4 g/mol

Description

N-(2-(2-fluorophenyl)-2-methoxypropyl)-2-(thiophen-3-yl)acetamide, also known as FMT, is a chemical compound that has garnered significant attention in the scientific community for its potential applications in research. FMT is a synthetic compound that was first synthesized in 2010 by researchers at the University of California, Berkeley.

Scientific Research Applications

Radioligand Development for PET Imaging

Compounds structurally related to N-(2-(2-fluorophenyl)-2-methoxypropyl)-2-(thiophen-3-yl)acetamide have been utilized in the development of selective radioligands for PET imaging. For instance, [18F]PBR111, a derivative within the 2-phenylpyrazolo[1,5-a]pyrimidineacetamides series, has been designed for imaging the translocator protein (18 kDa) with PET. This compound, featuring a fluorine atom in its structure, enables in vivo imaging through positron emission tomography, highlighting its utility in biomedical imaging and neurology research (Dollé et al., 2008).

Synthesis and Biological Activity

Another area of application involves the synthesis and evaluation of derivatives for potential biological activities. Compounds such as N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides have been synthesized and assessed for anti-inflammatory activity, demonstrating the role of these compounds in medicinal chemistry and drug discovery (Sunder & Maleraju, 2013).

Chemical Synthesis Methodologies

The green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an important intermediate for the production of azo disperse dyes, showcases the application of these compounds in the chemical industry, particularly in the development of more environmentally friendly production methods (Zhang Qun-feng, 2008).

Advanced Materials and Chemical Sensors

Compounds with structural similarities have been used in the development of advanced materials and chemical sensors. For example, the synthesis of thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiator for the preparation of PMMA hybrid networks in air atmosphere illustrates the use of these molecules in materials science, particularly for improving the thermal stability and robustness of polymers (Batibay et al., 2020).